1-[(2,5-dimethoxyphenyl)carbonothioyl]piperidine

• IUPAC Name: (2,5-dimethoxyphenyl)-piperidin-1-ylmethanethione
• InChI: InChI=1S/C14H19NO2S/c1-16-11-6-7-13(17-2)12(10-11)14(18)15-8-4-3-5-9-15/h6-7,10H,3-5,8-9H2,1-2H3
• InChI Key: PYBUULFAIJNQFF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C(=S)N2CCCCC2
• Molecular Formula: C14H19NO2S
• Molecular Weight: 265.37 g/mol

Description

1-[(2,5-dimethoxyphenyl)carbonothioyl]piperidine, also known as RTI-111, is a chemical compound that belongs to the class of phenyltropanes. This compound has been widely studied due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-[(2,5-dimethoxyphenyl)carbonothioyl]piperidine involves the inhibition of dopamine reuptake by binding to the dopamine transporter. This results in an increase in dopamine levels in the brain, which can lead to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
1-[(2,5-dimethoxyphenyl)carbonothioyl]piperidine has been shown to have a range of biochemical and physiological effects. These include increased locomotor activity, enhanced reward-seeking behavior, and modulation of synaptic plasticity. Additionally, this compound has been shown to have neuroprotective effects and to enhance cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(2,5-dimethoxyphenyl)carbonothioyl]piperidine in lab experiments is its high affinity for the dopamine transporter, which makes it a useful tool for studying the role of dopamine in the brain. Additionally, this compound has been shown to have low toxicity and to be well-tolerated in animal models. However, one limitation of using 1-[(2,5-dimethoxyphenyl)carbonothioyl]piperidine is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on 1-[(2,5-dimethoxyphenyl)carbonothioyl]piperidine. One area of interest is the development of new compounds with improved potency and selectivity for the dopamine transporter. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and to explore its potential applications in the treatment of psychiatric disorders. Finally, studies on the long-term effects of 1-[(2,5-dimethoxyphenyl)carbonothioyl]piperidine are needed to fully evaluate its safety and efficacy.

Synthesis Methods

The synthesis of 1-[(2,5-dimethoxyphenyl)carbonothioyl]piperidine involves the reaction of 2,5-dimethoxybenzoyl chloride with piperidine in the presence of a base such as triethylamine. The resulting intermediate is then treated with carbon disulfide to form the final product. The synthesis of this compound has been optimized to yield high purity and yield.

Scientific Research Applications

1-[(2,5-dimethoxyphenyl)carbonothioyl]piperidine has been widely used in scientific research due to its potential applications in neuroscience and pharmacology. This compound has been shown to have high affinity for the dopamine transporter, which is a key target for the treatment of psychiatric disorders such as addiction and depression. Additionally, 1-[(2,5-dimethoxyphenyl)carbonothioyl]piperidine has been used to study the structure-activity relationship of phenyltropanes and to develop new compounds with improved potency and selectivity.